Cas no 5193-03-3 (2-chloro-6-hydrazinylpyridine)

• Product Name: 2-chloro-6-hydrazinylpyridine
• CAS No: 5193-03-3
• MF: C₅H₆ClN₃
• MW: 143.574239253998
• MDL: MFCD00214724
• CID: 45600
• PubChem ID: 125307679
• Update Time: 2025-05-19

2-chloro-6-hydrazinylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-6-hydrazinopyridine
• (6-Chloro-pyridin-2-yl)-hydrazine
• (6-Chloro-2-pyridyl)hydrazine
• (6-chloropyridin-2-yl)hydrazine
• 2-(6-chloropyridinyl) hydrazine
• NSC266156
• 6-chloro-2-hydrazonopyridine
• 2(1H)-Pyridinone, 6-chloro-, hydrazone
• SB52390
• C2463
• 2-hydrazino-6-chloropyridine
• 2-chloro-6-hydrazinopyridine, AldrichCPR
• AKOS005070054
• 2-chloro-6-hydrazinylpyridine
• HFTSPKIAXHZROA-UHFFFAOYSA-N
• EN300-115392
• Bionet2_000212
• HMS1364J14
• AM20070208
• (6-chloropyridin-2-yl) hydrazine
• pyridine, 2-chloro-6-hydrazinyl-
• SY007568
• FT-0645681
• 6-chloro-2-pyridylhydrazine
• 2-Chloro-6-Hydrazino Pyridine
• MFCD00214724
• 1-(6-chloropyridin-2-yl)hydrazine;6-Chloropyridine-2-ylhydrazine
• 5193-03-3
• SCHEMBL187609
• CL0092
• 3B-055
• AC-3569
• CS-W021667
• 6-chloropyridine-2-ylhydrazine
• 6-chloro-2-hydrazinopyridine
• DTXSID50313076
• F8882-3453
• 6-chloropyridin-2-yl-hydrazine
• NSC-266156
• (6-chloropyridin-2-yl)-hydrazine
• BBL012162
• pyridine, 2-chloro-6-hydrazino-
• STK949026
• DB-303193
• ALBB-026213

• MDL： MFCD00214724
• Inchi： 1S/C5H6ClN3/c6-4-2-1-3-5(8-4)9-7/h1-3H,7H2,(H,8,9)
• InChI Key： HFTSPKIAXHZROA-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=N1)NN

Computed Properties

• Exact Mass: 143.02500
• Monoisotopic Mass: 143.025
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 88.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 1.4
• Topological Polar Surface Area: 50.9

Experimental Properties

• Color/Form: White cream powder
• Density: 1.418
• Melting Point: 118.0 to 122.0 deg-C
• Boiling Point: 308.6°C at 760 mmHg
• Flash Point: 117-120℃
• Refractive Index: 1.669
• PSA: 50.94000
• LogP: 1.79390
• Solubility: Not determined

2-chloro-6-hydrazinylpyridine Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302-H315-H319
• Warning Statement： P264-P270-P280-P301+P312+P330-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P501
• Hazardous Material transportation number：UN 2811 6.1 / PGIII
• Hazard Category Code： 20/21/22-36/37/38-41-25
• Safety Instruction： S26-S36/37/39
• Hazardous Material Identification：
• HazardClass：IRRITANT
• PackingGroup：III
• Storage Condition：Keep in dark place,Inert atmosphere,Store in freezer, under -20°C
• Risk Phrases：R20/21/22; R36/37/38
• Packing Group：III
• Safety Term：S26-S36/37/39
• Packing Group：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-halopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines 2-halopyridines

Additional information on 2-chloro-6-hydrazinylpyridine

Introduction to 2-chloro-6-hydrazinylpyridine (CAS No. 5193-03-3)

2-chloro-6-hydrazinylpyridine, identified by its Chemical Abstracts Service (CAS) number 5193-03-3, is a significant compound in the realm of pharmaceutical and chemical research. This heterocyclic organic compound features a pyridine core substituted with a chlorine atom at the 2-position and a hydrazinyl group at the 6-position. Its unique structural attributes make it a valuable intermediate in the synthesis of various pharmacologically active molecules.

The< strong>2-chloro-6-hydrazinylpyridine molecule exhibits remarkable reactivity due to the presence of both electron-withdrawing and electron-donating groups. The chlorine atom at the 2-position enhances its electrophilicity, making it susceptible to nucleophilic substitution reactions, while the hydrazinyl group provides a site for further functionalization through condensation or cyclization reactions. These properties have positioned 2-chloro-6-hydrazinylpyridine as a cornerstone in medicinal chemistry, particularly in the development of novel therapeutic agents.

In recent years, 2-chloro-6-hydrazinylpyridine has garnered attention for its role in the synthesis of small-molecule inhibitors targeting various biological pathways. For instance, studies have demonstrated its utility in generating compounds that interact with enzymes involved in cancer metabolism and inflammation. The< strong>hydrazinyl moiety, in particular, has been exploited to form stable complexes with metal ions, which can enhance drug delivery systems or serve as catalysts in organic transformations.

The< strong>CAS no. 5193-03-3 designation ensures that researchers worldwide can reliably identify and procure this compound for their experiments. Its stability under standard storage conditions and compatibility with a wide range of solvents make it an ideal candidate for both laboratory-scale synthesis and industrial applications. Furthermore, advancements in computational chemistry have enabled more precise predictions of its reactivity and interactions, streamlining the drug discovery process.

Recent research has highlighted the< strong>2-chloro-6-hydrazinylpyridine-based compounds' potential in addressing neurological disorders. By modulating neurotransmitter receptors or inhibiting key enzymes, derivatives of this compound have shown promise in preclinical models. The< strong>chloro substituent plays a crucial role in these interactions by influencing electronic distribution and binding affinity. This has spurred further investigation into its derivatives as leads for new-generation therapeutics.

The pharmaceutical industry has leveraged the versatility of 2-chloro-6-hydrazinylpyridine CAS no. 5193-03-3 to develop novel antibiotics and antiviral agents. Its ability to undergo selective modifications allows for the creation of compounds with tailored biological activities. For example, recent studies have explored its incorporation into peptidomimetics designed to disrupt bacterial cell wall synthesis. Such innovations underscore the compound's importance in combating resistant strains of pathogens.

Beyond pharmaceutical applications, 2-chloro-6-hydrazinylpyridine has found utility in materials science and agrochemicals. Its reactivity with transition metals makes it a valuable precursor for coordination complexes used in catalysis and luminescent materials. Additionally, derivatives of this compound have been investigated as intermediates in the synthesis of herbicides and fungicides, contributing to sustainable agricultural practices.

The< strong>CAS no. 5193-03-3 registration also facilitates regulatory compliance and quality control measures during production and distribution. Manufacturers can rely on standardized documentation to ensure purity and consistency across batches, which is critical for therapeutic applications where even minor impurities can impact efficacy or safety.

In conclusion, 2-chloro-6-hydrazinylpyridine, with its CAS number 5193-03-3, represents a versatile and indispensable tool in modern chemical synthesis. Its unique structural features enable diverse applications across multiple industries, from pharmaceuticals to materials science. As research continues to uncover new methodologies for its utilization, its significance is poised to grow even further, driving innovation and progress in scientific endeavors worldwide.